Cas no 1216012-87-1 (2-methyl-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-methyl-1,3-oxazole-5-carboxylic acid
• CAS No: 1216012-87-1
• MF: C₅H₅NO₃
• MW: 127.098101377487
• MDL: MFCD12403806
• CID: 1026967
• PubChem ID: 23361717
• Update Time: 2025-04-20

2-methyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyloxazole-5-carboxylic acid
• 2-Methyl-oxazole-5-carboxylic acid
• 2-methyl-5-Oxazolecarboxylic acid
• AK-43778
• ANW-61861
• CTK8B9029
• MolPort-008-425-738
• SureCN8303534
• 2-methyl-1,3-oxazole-5-carboxylic acid
• 5-Oxazolecarboxylic acid, 2-methyl-
• 1216012-87-1
• 2-Methyloxazole-5-carboxylicacid
• TS-01664
• CS-W006682
• A891572
• 2-methyl-1,3-oxazole-5-carboxylic acid, AldrichCPR
• AKOS006223023
• SCHEMBL8303534
• MFCD12403806
• 2-Methyl-oxazole-5-carboxylicacid
• 2-Methyloxazole-5-carboxylic?acid
• EN300-117899
• DTXSID60633358
• DB-089971
• SB31857
• SY034537
• F13461

• MDL： MFCD12403806
• Inchi： 1S/C5H5NO3/c1-3-6-2-4(9-3)5(7)8/h2H,1H3,(H,7,8)
• InChI Key： MARKCZHBQSQUHU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CN=C1C

Computed Properties

• Exact Mass: 127.026943022g/mol
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Boiling Point: 269.9±13.0°C at 760 mmHg

2-methyl-1,3-oxazole-5-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles